Cas no 1119219-51-0 (4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine)

• Product Name: 4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine
• CAS No: 1119219-51-0
• MF: C₁₄H₁₂ClN₅S
• MW: 317.796579360962
• CID: 5205767
• Update Time: 2025-11-01

4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[2-(7-chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine
• 4-[(E)-N-[(7-chloroquinolin-4-yl)amino]-C-methylcarbonimidoyl]-1,3-thiazol-2-amine
• Z218493834
• Ethanone, 1-(2-amino-4-thiazolyl)-, 2-(7-chloro-4-quinolinyl)hydrazone
• 4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine

• Inchi： 1S/C14H12ClN5S/c1-8(13-7-21-14(16)18-13)19-20-11-4-5-17-12-6-9(15)2-3-10(11)12/h2-7H,1H3,(H2,16,18)(H,17,20)/b19-8+
• InChI Key： KCFWFXIZDMNXSC-UFWORHAWSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2N/N=C(\C)/C1=CSC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 1119219-51-0 and Product Name: 4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine

The compound in question, identified by the CAS number 1119219-51-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. Its molecular structure, featuring a thiazole core and an intricate substituent group, positions it as a candidate for further exploration in medicinal applications. The product name, 4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine, provides a detailed insight into its chemical composition, highlighting key functional groups that contribute to its reactivity and biological activity.

Recent advancements in chemical biology have underscored the importance of heterocyclic compounds in drug discovery. Among these, thiazole derivatives have garnered considerable attention due to their diverse pharmacological properties. The presence of a chloroquinoline moiety in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention. This combination of structural elements makes it an intriguing subject for further investigation.

The thiazole ring is a well-known pharmacophore, frequently encountered in various bioactive molecules. Its stability and ability to engage in hydrogen bonding make it an ideal scaffold for drug design. In particular, the substitution pattern at the 2-amino position and the ethyl chain extending from the thiazole core introduce additional layers of complexity that could modulate the compound's biological activity. Such structural features are often exploited to enhance binding affinity and selectivity towards specific targets.

Moreover, the 7-chloroquinoline substituent is particularly noteworthy. Quinoline derivatives have a long history of use in medicine, with several prominent drugs being derived from this class. The introduction of a chlorine atom at the 7-position enhances the electrophilicity of the quinoline ring, facilitating further functionalization. This modification could potentially improve the compound's bioavailability and metabolic stability, key factors in drug development.

Current research in medicinal chemistry emphasizes the synthesis of novel compounds with optimized pharmacokinetic profiles. The structure of this compound aligns well with these goals, offering a balance between structural complexity and functional diversity. The hydrazinylidene group attached to the ethyl chain introduces a reactive site that could be exploited for further derivatization, enabling the creation of analogues with tailored properties.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The interplay between the thiazole and chloroquinoline moieties is thought to contribute to these effects by modulating target protein function. Further investigation is warranted to elucidate the precise mechanisms underlying these interactions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling, have been employed to construct the complex framework efficiently. These techniques are essential for producing compounds with high structural fidelity, which is critical for downstream biological evaluation.

As our understanding of disease mechanisms evolves, so too does our approach to drug discovery. This compound exemplifies how integrating structural complexity with known pharmacophores can yield promising candidates for therapeutic development. The thiazole-thiol interaction, along with other functional groups present, offers multiple avenues for exploration through structure-activity relationship studies.

Future directions for research include exploring derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity. Computational modeling techniques can play a crucial role here by predicting how different structural modifications will affect biological activity. Such simulations can guide experimental efforts toward high-potency candidates while minimizing trial-and-error approaches.

The broader implications of this work extend beyond individual compounds to advancements in synthetic methodology and drug design principles. By demonstrating how complex heterocyclic systems can be constructed efficiently and evaluated effectively, this research contributes valuable knowledge to both academia and industry.

In conclusion,4-{1-[2-(7-Chloroquinolin-4-yl)hydrazin-1-ylidene]ethyl}-1,3-thiazol-2-amine represents an exciting entry point into new therapeutic possibilities within pharmaceutical chemistry. Its unique structural features position it as a valuable tool for investigating biological processes and developing novel treatments against various diseases.